N-(4-ethoxyphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-2-methylbenzamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-methyl-N-[(7-methyl-2-oxo-1H-quinolin-3-yl)methyl]benzamide
• InChI: InChI=1S/C27H26N2O3/c1-4-32-23-13-11-22(12-14-23)29(27(31)24-8-6-5-7-19(24)3)17-21-16-20-10-9-18(2)15-25(20)28-26(21)30/h5-16H,4,17H2,1-3H3,(H,28,30)
• InChI Key: CFMOVGPERZQYDO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CC2=CC3=C(C=C(C=C3)C)NC2=O)C(=O)C4=CC=CC=C4C
• Molecular Formula: C27H26N2O3
• Molecular Weight: 426.5 g/mol

Description

N-(4-ethoxyphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-2-methylbenzamide, also known as EHP-101, is a novel compound that has shown potential in various scientific research applications. It is a small molecule that has been synthesized using a specific method and has been found to have specific biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-2-methylbenzamide is not fully understood, but it is believed to act on multiple targets in the body. It has been found to modulate the activity of various enzymes and receptors, including the cannabinoid receptor CB2, which is involved in the regulation of inflammation and pain. This compound has also been found to inhibit the activity of certain enzymes that are involved in the production of pro-inflammatory molecules, such as cytokines.
Biochemical and Physiological Effects
This compound has been found to have specific biochemical and physiological effects. It has been found to reduce inflammation and pain in various models, including models of neuropathic pain and inflammation. It has also been found to have neuroprotective effects, which may be beneficial in treating neurological disorders. This compound has been shown to have a good safety profile in preclinical studies, which is essential for its use in further research.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-ethoxyphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-2-methylbenzamide in lab experiments is its specificity. It has been found to act on specific targets in the body, which allows researchers to study the effects of modulating these targets. This compound has also been found to have a good safety profile, which is important for its use in preclinical studies. However, one of the limitations of using this compound is its limited solubility, which may make it difficult to administer in certain experiments.

Future Directions

For the use of N-(4-ethoxyphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-2-methylbenzamide include exploring its potential as a neuroprotective agent and investigating its potential in treating other neurological disorders.

Synthesis Methods

N-(4-ethoxyphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-2-methylbenzamide has been synthesized using a specific method that involves the reaction of 4-ethoxyaniline, 2-hydroxy-7-methylquinoline, and 2-methylbenzoyl chloride. This reaction results in the formation of this compound as a white powder. The synthesis method has been optimized to ensure that the compound is pure and of high quality, which is essential for its use in scientific research.

Scientific Research Applications

N-(4-ethoxyphenyl)-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-2-methylbenzamide has shown potential in various scientific research applications, including its use as a neuroprotective agent, an anti-inflammatory agent, and an analgesic. It has also been found to have potential in treating various neurological disorders, such as multiple sclerosis and Alzheimer's disease. This compound has been tested in various in vitro and in vivo models, and the results have been promising.